PD 174265

• Molecular Formula: C17H15BrN4O
• Molecular Weight: 371.2 g/mol
• InChI: InChI=1S/C17H15BrN4O/c1-2-16(23)21-13-6-7-15-14(9-13)17(20-10-19-15)22-12-5-3-4-11(18)8-12/h3-10H,2H2,1H3,(H,21,23)(H,19,20,22)
• InChIKey: WUPUZEMRHDROEO-UHFFFAOYSA-N

PD 174265: Reversible EGFR/ErbB2 Inhibitor

PD 174265 (CAS 216163-53-0) is a synthetic 4-anilinoquinazoline small-molecule inhibitor that targets the epidermal growth factor receptor (EGFR/ErbB1) and ErbB2/HER2 tyrosine kinases with a reversible, ATP-competitive mechanism of action [1]. It inhibits purified EGFR tyrosine kinase with an IC₅₀ of 0.45 ± 0.06 nM and blocks EGF-induced cellular tyrosine phosphorylation with an IC₅₀ of 39 ± 12 nM in A431 human epidermoid carcinoma cells [1]. Unlike its irreversible structural congener PD 168393, PD 174265 does not covalently modify the EGFR ATP-binding pocket, as demonstrated by electrospray ionization mass spectrometry [1]. The compound also drives oligodendrocyte precursor cell (OPC) differentiation at 1 µM, upregulating myelin proteins including CNP, PLP, MBP, MAG, and MOG . PD 174265 shows no inhibitory activity against insulin, PDGF, or basic FGF receptors .

1Reversible EGFR/ErbB2 inhibition studies with washout-compatible binding mode

2Oligodendrocyte differentiation and myelin protein expression research

3Kinase selectivity profiling across EGFR/ErbB2 signaling pathways

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source

PD 174265: Substitution Limitations

EGFR tyrosine kinase inhibitors are not functionally interchangeable. PD 174265 occupies a specific mechanistic niche as a reversible, non-covalent EGFR/ErbB2 inhibitor within the 4-anilinoquinazoline chemotype. Its irreversible congener PD 168393—differing only in the replacement of the 6-propionamide with a 6-acrylamide—alkylates Cys-773 in the EGFR active site, producing sustained target suppression and ~9-fold greater cellular potency despite comparable biochemical IC₅₀ values [1]. This mechanistic divergence cascades into profoundly different in vivo pharmacodynamics: PD 168393 achieves 115% tumor growth inhibition (tumor regression) in A431 xenografts, whereas PD 174265 yields only 13% inhibition with transient EGFR phosphotyrosine suppression [1]. Substituting PD 174265 with gefitinib or erlotinib introduces additional confounds—different chemotypes with distinct kinase selectivity fingerprints, EGFR mutation sensitivity profiles, and clinical pharmacokinetics that preclude direct experimental extrapolation. Conversely, PD 174265's reversibility enables washout-based experimental designs and comparative studies against irreversible inhibitors that are impossible with covalent binders [1].

Irreversible congener

PD 168393 differs by a single acrylamide, altering binding to covalent and shifting cellular pharmacodynamics. Reversibility-dependent assays may not reproduce.

Alternate chemotypes

Gefitinib or erlotinib introduce distinct kinase selectivity fingerprints and mutation sensitivity, limiting direct experimental extrapolation.

Washout study reliance

Irreversible binders preclude dynamic signaling recovery protocols; substituting removes the core mechanistic control this compound provides.

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source

PD 174265: Head-to-Head Evidence

Reversible vs. Irreversible EGFR Binding

PD 174265 is a reversible EGFR inhibitor that does not covalently modify the kinase domain. In deconvoluted electrospray ionization (ESI) mass spectra of purified EGFR tyrosine kinase protein, incubation with PD 174265 produced no mass shift, confirming the absence of covalent adduct formation. In contrast, incubation with the irreversible analog PD 168393 resulted in a mass increase of approximately 370 Da, consistent with 1:1 covalent drug–protein stoichiometry via alkylation of Cys-773 [1]. This mechanistic difference is the single most consequential distinguishing feature between these two closely related 4-anilinoquinazoline compounds.

Covalent binding detection

Head-to-head

PD 174265: no mass shift. PD 168393: +370 Da covalent adduct at Cys-773.

Reversible non-covalent binding confirmed; enables washout protocols.

ESI-MS of purified EGFR TK protein.

Evidence Dimension	Covalent modification of EGFR tyrosine kinase (ESI-MS)
Target Compound Data	No mass shift observed; no covalent adduct formation
Comparator Or Baseline	PD 168393: mass increase of ≈370 Da; 1:1 covalent drug–protein stoichiometry; alkylates Cys-773
Quantified Difference	Qualitative binary difference: reversible non-covalent binding vs. irreversible covalent modification
Conditions	Deconvoluted ESI mass spectra of purified EGFR TK protein incubated with each compound; Fry et al. 1998, Figure 3

Why This Matters

Reversibility enables washout experiments to study signaling dynamics and recovery kinetics, while also making PD 174265 the essential non-covalent control compound for any study using irreversible EGFR inhibitors.

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source

Biochemical vs. Cellular Potency Gap

In a direct head-to-head comparison, PD 174265 and PD 168393 exhibit comparable biochemical potency against purified EGFR tyrosine kinase but diverge dramatically in cellular assays, illustrating the functional consequence of reversible vs. irreversible binding. PD 174265 inhibits purified EGFR TK with an IC₅₀ of 0.45 ± 0.06 nM, while PD 168393 shows an IC₅₀ of 0.70 ± 0.09 nM [1]. In intact A431 cells, however, the potency gap reverses and widens: PD 174265 inhibits EGF-induced tyrosine phosphorylation with an IC₅₀ of 39 ± 12 nM, whereas PD 168393 achieves an IC₅₀ of 4.3 ± 0.6 nM—representing an approximately 9-fold greater cellular potency for the irreversible inhibitor [1]. For heregulin-induced phosphorylation in MDA-MB-453 cells, the gap is even larger: PD 174265 IC₅₀ = 220 ± 65 nM vs. PD 168393 IC₅₀ = 5.7 ± 0.8 nM, an approximately 39-fold difference [1].

Biochemical vs cellular potency

Head-to-head

Purified EGFR IC50 0.45 nM. Cellular A431 IC50 39 nM. PD 168393 cellular IC50 4.3 nM (~9-fold gap).

Quantifies the cellular pharmacodynamic penalty of reversible binding.

EGF-induced tyrosine phosphorylation in A431 cells.

Evidence Dimension	Inhibition of substrate phosphorylation (IC₅₀, nM)
Target Compound Data	Purified EGFR TK: 0.45 ± 0.06 nM; EGF-induced (A431 cells): 39 ± 12 nM; Heregulin-induced (MDA-MB-453): 220 ± 65 nM
Comparator Or Baseline	PD 168393: Purified EGFR TK: 0.70 ± 0.09 nM; EGF-induced (A431): 4.3 ± 0.6 nM; Heregulin-induced (MDA-MB-453): 5.7 ± 0.8 nM
Quantified Difference	~9-fold difference (cellular EGF); ~39-fold difference (cellular heregulin); biochemical-to-cellular shift: ~87-fold for PD 174265 vs. ~6-fold for PD 168393
Conditions	Purified EGFR TK enzyme assay; EGF-stimulated A431 human epidermoid carcinoma cells; heregulin-stimulated MDA-MB-453 breast carcinoma cells; Table 2, Fry et al. 1998

Why This Matters

This data directly quantifies the pharmacodynamic penalty of reversibility in cellular contexts, enabling informed compound selection when sustained vs. transient target engagement is the experimental variable of interest.

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source

In Vivo Efficacy: Transient vs. Sustained Target Suppression

In athymic nude mice bearing subcutaneous A431 human epidermoid carcinoma xenografts, PD 174265 administered intraperitoneally at 58 mg/kg on days 10–14, 17–21, and 24–28 post-implant produced only 13% tumor growth inhibition, with only transient suppression of EGFR phosphotyrosine content in tumor tissue [1]. Under the identical dosing regimen, PD 168393 produced 115% tumor growth inhibition—indicative of frank tumor regression—with sustained suppression of EGFR phosphotyrosine [1]. This differential directly reflects the mechanistic distinction between reversible target engagement (rapid dissociation upon drug clearance) and irreversible covalent inactivation (sustained target suppression beyond drug exposure).

In vivo tumor model response

Head-to-head

13% tumor growth inhibition vs 115% for PD 168393 (A431 xenograft, 58 mg/kg).

Transient target engagement in vivo; supports model-response context.

Sustained vs transient EGFR phosphotyrosine suppression.

Evidence Dimension	Tumor growth inhibition in A431 xenograft model
Target Compound Data	13% tumor growth inhibition; transient EGFR phosphotyrosine suppression
Comparator Or Baseline	PD 168393: 115% tumor growth inhibition (tumor regression); sustained EGFR phosphotyrosine suppression
Quantified Difference	~9-fold difference in tumor growth inhibition (13% vs. 115%)
Conditions	Athymic nude mice; A431 s.c. xenograft; 58 mg/kg i.p.; vehicle: 4% dimethylacetamide in 50 mM sodium lactate buffer, pH 4; Figure 6, Fry et al. 1998

Why This Matters

This establishes PD 174265 as the appropriate tool for studying reversible EGFR pharmacology in vivo and as the essential negative control for studies designed to demonstrate the therapeutic advantage of irreversible EGFR inactivation.

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source

Kinase Selectivity Profiling

In a large-scale kinase selectivity screen profiling 178 commercially available kinase inhibitors at 0.5 µM against 300 recombinant human protein kinases using the Reaction Biology Corporation Kinase HotSpotᴾᴹ platform, PD 174265 demonstrated a clean selectivity window [1]. At 0.5 µM, EGFR retained only 2.2% residual activity, confirming potent target engagement. The next most inhibited kinase, ERBB2/HER2, retained 34.0% activity. All other kinases screened retained >55% residual activity, with the third-ranked target (MNK2) at 55.6%, BRK at 57.2%, and the majority of kinases above 65% [1]. While comparable selectivity data for PD 168393 in this exact panel format are not publicly available, the PD 174265 selectivity profile provides a quantitative benchmark for the 4-anilinoquinazoline reversible chemotype that can be cross-referenced against published selectivity profiles of gefitinib (which has broader ErbB family coverage and distinct off-targets) and other EGFR inhibitors.

Kinase selectivity panel

Reported

EGFR 2.2% residual activity, ERBB2 34.0%, all other kinases >55% at 0.5 µM (300-kinase panel).

Clean selectivity window enables attribution of effects to EGFR/ErbB2 axis.

Reaction Biology HotSpot platform data.

Evidence Dimension	% kinase activity remaining at 0.5 µM inhibitor (300-kinase panel)
Target Compound Data	EGFR: 2.2%; ERBB2/HER2: 34.0%; MNK2: 55.6%; BRK: 57.2%; CK2α2: 61.4%; PTK5/FRK: 66.9%; LOK/STK10: 68.7%; RIPK2: 71.4%; TSSK1: 73.2%; MARK2: 73.5%; all others >55% activity remaining
Comparator Or Baseline	Class-level comparison: gefitinib and erlotinib exhibit different selectivity fingerprints with activity against additional kinase targets; PD 168393 selectivity panel data not available in comparable format
Quantified Difference	EGFR vs. next-nearest off-target (ERBB2): ~15-fold selectivity window at 0.5 µM; EGFR vs. third-ranked target (MNK2): ~25-fold window
Conditions	Reaction Biology Corporation Kinase HotSpotᴾᴹ platform; 0.5 µM compound concentration; panel of 300 recombinant human protein kinases; IUPHAR/BPS Guide to Pharmacology

Why This Matters

A quantified selectivity fingerprint enables researchers to attribute cellular phenotypes specifically to EGFR/ErbB2 inhibition rather than to polypharmacology, which is critical for mechanistic studies and for selecting the appropriate control compound in kinase inhibitor experiments.

• [1] IUPHAR/BPS Guide to Pharmacology. PD 174265 Ligand Page (GtoPdb Ligand ID: 6017). Large-scale screening data: EMD Millipore KinaseProfiler/Reaction Biology Kinase HotSpot screen. View Source

EGFR-T790M Gatekeeper Mutant Activity

PD 174265 retains measurable but substantially reduced activity against the drug-resistant EGFR-T790M gatekeeper mutant. Biochemical assays demonstrate an IC₅₀ of 0.43 nM against wild-type EGFR, versus 360 nM against the EGFR-T790M mutant—representing an approximately 837-fold loss of potency . For context, third-generation covalent EGFR inhibitors such as osimertinib are specifically engineered to target T790M with nanomolar potency, while first-generation reversible inhibitors like gefitinib and erlotinib also lose activity against T790M, though the magnitude of loss differs by chemotype. This well-characterized potency differential makes PD 174265 a valuable reference compound for calibrating T790M-dependent vs. T790M-independent EGFR pharmacology and for benchmarking newer EGFR inhibitors in resistance-relevant assay systems.

T790M gatekeeper mutant

Class-level

WT IC50 0.43 nM vs T790M IC50 360 nM (~837-fold selectivity loss).

Defined potency differential for resistance model calibration.

Biochemical assay; data from ChEMBL/supplier source.

Evidence Dimension	IC₅₀ against wild-type EGFR vs. EGFR-T790M mutant
Target Compound Data	EGFR WT: IC₅₀ = 0.43 nM; EGFR-T790M: IC₅₀ = 360 nM
Comparator Or Baseline	Class-level: osimertinib retains low nanomolar potency against T790M; gefitinib and erlotinib also show reduced T790M activity; exact comparator IC₅₀ values depend on assay format
Quantified Difference	~837-fold selectivity for WT EGFR over T790M mutant
Conditions	Biochemical ELISA-based kinase inhibition assay; recombinant EGFR WT and T790M mutant proteins; data sourced from ChEMBL via TargetMol product datasheet

Why This Matters

The defined 837-fold WT/T790M selectivity window provides a quantitative benchmark for studies of acquired resistance mechanisms and for validating whether cellular effects are mediated via WT EGFR or represent T790M-independent pharmacology.

Oligodendrocyte Precursor Cell Differentiation

PD 174265 drives oligodendrocyte precursor cells (OPCs) to exit the proliferative state and enter a differentiated, myelin-producing phenotype—an application not commonly associated with clinical EGFR inhibitors such as gefitinib, erlotinib, or osimertinib. In Oli-Neu cells, treatment with 1 µM PD 174265 for 1–6 days induced expression of myelin-associated glycoprotein (MAG), myelin oligodendrocyte glycoprotein (MOG), myelin basic protein (MBP), and proteolipid protein (PLP), as demonstrated by immunocytochemistry and end-point PCR [1]. This pro-differentiation effect is linked to EGFR/ErbB2 signaling blockade in the oligodendroglial lineage and positions PD 174265 as a key tool compound for investigating the role of ErbB receptor signaling in CNS myelination and remyelination . While PD 168393 may share this activity through its common ErbB target profile, its irreversible binding precludes the dynamic signaling studies that PD 174265's reversibility enables in differentiation time-course experiments. No direct comparative OPC differentiation data between PD 174265 and other EGFR inhibitors were identified in the literature at the time of this analysis.

OPC differentiation

Context-dependent

1 µM induces MBP, PLP, MAG, MOG expression and morphological transition in Oli-Neu cells over 1–6 days.

Supports oligodendrocyte differentiation assay context.

No direct comparator data available; class-level inference.

Evidence Dimension	Induction of oligodendrocyte differentiation markers (immunocytochemistry and PCR)
Target Compound Data	1 µM PD 174265: upregulation of MBP, PLP, MAG, and MOG (protein); increased Mag and Mog mRNA expression; morphological transition to differentiated phenotype over 1–6 days
Comparator Or Baseline	Untreated Oli-Neu cells (baseline); no direct comparative OPC differentiation data available for PD 168393, gefitinib, erlotinib, or osimertinib in equivalent assay format
Quantified Difference	Qualitative: PD 174265 drives OPC-to-oligodendrocyte differentiation; quantitative comparison with other EGFR inhibitors not available; class-level inference: this is a PD 174265-specific application profile within the EGFR inhibitor class
Conditions	Oli-Neu mouse oligodendrocyte precursor cell line; 1 µM PD 174265; 1–6 day time course; immunocytochemistry with MBP, PLP, MAG, MOG, SOX10, Olig2 antibodies; end-point PCR for Mag and Mog; Enders et al. 2023

Why This Matters

This unique application domain—oligodendrocyte biology and CNS myelin repair—differentiates PD 174265 from oncology-focused EGFR inhibitors and represents a distinct procurement rationale for neuroscience and glial biology research groups.

• [1] Enders M, et al. Characterization of Oli-Neu cells. Int J Mol Sci. 2023;24(4):3716. doi:10.3390/ijms24043716 View Source

PD 174265: Research Applications

Reversible vs. Irreversible EGFR Pharmacology

PD 174265 is the definitive reversible control compound for experimental designs that compare reversible versus irreversible EGFR inhibition. Its non-covalent binding mode—confirmed by mass spectrometry showing no EGFR mass shift [1]—enables washout protocols to study EGFR signaling reactivation kinetics. Paired with PD 168393 (irreversible, covalent Cys-773 alkylation), PD 174265 allows researchers to isolate the pharmacodynamic consequences of binding mode while controlling for the shared 4-anilinoquinazoline chemotype scaffold [1]. This paired-compound approach is directly supported by the Fry et al. 1998 study that characterized both molecules in parallel across biochemical, cellular, mass spectrometric, and in vivo assays.

Oligodendrocyte Differentiation & Myelin Repair

For neuroscience laboratories investigating oligodendrocyte differentiation and myelin formation, PD 174265 serves as a small-molecule differentiation inducer at 1 µM, driving OPC-to-oligodendrocyte transition with upregulation of key myelin proteins (MBP, PLP, MAG, MOG) and myelin gene expression (Mag, Mog mRNA) [2]. Its reversible binding mode is advantageous for time-course differentiation studies where sustained covalent target inhibition may confound interpretation of developmental signaling dynamics. This application is distinct from the oncology focus of most clinical EGFR inhibitors and is supported by peer-reviewed characterization in Oli-Neu cells.

EGFR-T790M Resistance Studies

PD 174265's defined 837-fold potency loss against EGFR-T790M (WT IC₅₀ = 0.43 nM vs. T790M IC₅₀ = 360 nM) provides a calibrated tool for experimental systems modeling acquired resistance to first-generation reversible EGFR inhibitors. Researchers can use PD 174265 at concentrations that fully inhibit WT EGFR while leaving T790M-mutant EGFR largely unaffected, enabling selective pressure experiments, resistance emergence studies, and benchmarking of next-generation inhibitors designed to overcome the T790M gatekeeper mutation.

Dual EGFR/ErbB2 Inhibition for Signaling Studies

In signal transduction studies requiring simultaneous EGFR and ErbB2/HER2 blockade with a clean selectivity profile, PD 174265 at sub-micromolar concentrations provides dual-pathway inhibition (EGFR residual activity 2.2%, ERBB2 34.0% at 0.5 µM) with minimal engagement of other kinases [3]. This selectivity fingerprint—quantified across a 300-kinase panel—enables researchers to attribute observed cellular phenotypes specifically to EGFR/ErbB2 axis disruption rather than to broader kinase polypharmacology. The compound's inactivity against insulin, PDGF, and basic FGF receptors further narrows the interpretable signaling space, making it suitable for pathway dissection studies where off-target receptor tyrosine kinase inhibition would confound results.

Application

Selection Property

Validation Focus

Reversible EGFR/ErbB2 pathway studies

Reversible binding mode

Washout protocol compatibility and target recovery kinetics

Oligodendrocyte differentiation research

OPC differentiation induction at reported concentration

Myelin protein upregulation time-course and morphology

EGFR-T790M resistance mechanism studies

WT/T790M selectivity profile

Resistance emergence modeling and inhibitor benchmarking

Dual EGFR/ErbB2 signaling dissection

Kinase selectivity fingerprint

Attribution of cellular phenotypes to EGFR/ErbB2 axis

• [1] Fry DW, Bridges AJ, Denny WA, et al. Specific, irreversible inactivation of the epidermal growth factor receptor and erbB2, by a new class of tyrosine kinase inhibitor. Proc Natl Acad Sci USA. 1998;95(20):12022-12027. doi:10.1073/pnas.95.20.12022 View Source
• [2] Enders M, et al. Characterization of Oli-Neu cells. Int J Mol Sci. 2023;24(4):3716. doi:10.3390/ijms24043716 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PD 174265 Ligand Page (GtoPdb Ligand ID: 6017). Large-scale screening data. View Source